Ethyl 8-(Benzyloxy)imidazo[1,2-a]pyridine-3-carboxylate

• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol
• IUPAC Name: ethyl 8-phenylmethoxyimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C17H16N2O3/c1-2-21-17(20)14-11-18-16-15(9-6-10-19(14)16)22-12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3
• InChI Key: IKRMIRYCCZMKCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2N1C=CC=C2OCC3=CC=CC=C3

Description

Ethyl 8-(Benzyloxy)imidazo[1,2-a]pyridine-3-carboxylate is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family. These compounds are known for their valuable applications in organic synthesis and pharmaceutical chemistry due to their unique structural characteristics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 8-(Benzyloxy)imidazo[1,2-a]pyridine-3-carboxylate typically involves the functionalization of the imidazo[1,2-a]pyridine scaffold. This can be achieved through various methods such as transition metal catalysis, metal-free oxidation, and photocatalysis . One common synthetic route involves the condensation of 2-aminopyridine with an appropriate aldehyde, followed by cyclization and esterification reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

Ethyl 8-(Benzyloxy)imidazo[1,2-a]pyridine-3-carboxylate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by metal-free oxidizing agents or transition metal catalysts.

Reduction: Reduction reactions typically involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the imidazo[1,2-a]pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Nucleophiles such as halides and amines are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce reduced imidazo[1,2-a]pyridine derivatives .

Scientific Research Applications

Ethyl 8-(Benzyloxy)imidazo[1,2-a]pyridine-3-carboxylate has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 8-(Benzyloxy)imidazo[1,2-a]pyridine-3-carboxylate involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes . The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• Ethyl 8-(Benzyloxy)imidazo[1,2-a]pyridine-2-carboxylate
• 2-Ethyl-6-chloro imidazo[1,2-a]pyridine

Uniqueness

Ethyl 8-(Benzyloxy)imidazo[1,2-a]pyridine-3-carboxylate is unique due to its specific substitution pattern and functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .